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Compound of Interest

Compound Name: Myristoleyl myristate

Cat. No.: B15551876 Get Quote

Welcome to the Technical Support Center for Myristoleyl Myristate. This guide is designed for

researchers, scientists, and drug development professionals to provide in-depth information

and troubleshooting advice for effectively utilizing Myristoleyl Myristate to achieve specific

sensory outcomes in your formulations.

Frequently Asked Questions (FAQs)
Q1: What is Myristoleyl Myristate and what is its primary function in a formulation?

Myristoleyl Myristate is the ester of myristyl alcohol and myristic acid. In cosmetic and

pharmaceutical formulations, it primarily functions as an emollient, texture enhancer, and

moisturizer.[1][2] It is a soft wax that melts around body temperature, which contributes to its

unique sensory profile upon application.[1][2]

Q2: What sensory characteristics does Myristoleyl Myristate impart to a formulation?

Myristoleyl Myristate is known for providing a pleasantly soft and substantive feel to

emulsions.[1][3] It offers an excellent dry, powdery after-feel, often described as velvety and

non-greasy.[1][3][4] It also helps to reduce the watery feel of lotions and creams, imparting a

sense of richness and body.[1][5]

Q3: What is the typical concentration range for Myristoleyl Myristate?
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The recommended concentration of Myristoleyl Myristate is generally between 1% and 10%,

depending on the desired effect and product type.[4][6] For creams and lotions, a typical range

is 1% to 5%, while for solid products like lip balms or body butters, it can be used at higher

concentrations, up to 10%.[7]

Q4: How does Myristoleyl Myristate contribute to the stability of a formulation?

Myristoleyl Myristate acts as a co-emulsifier and thickener, which enhances the stability of

emulsions.[1][2][3] The combination of a fatty alcohol and fatty acid in its structure helps to

thicken emulsions and makes them more stable to temperature variations and higher oil

content.[1][2][3] It can also help to prevent the separation of oil and water phases in a product.

[4][5]

Q5: Is Myristoleyl Myristate suitable for all skin types?

Myristoleyl Myristate is generally considered safe for all skin types.[1] However, it has been

noted to have a high comedogenic rating, so caution is advised when formulating for acne-

prone skin.[4]
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Issue Potential Cause Troubleshooting Steps

Gritty or grainy texture in the

final product.

Crystallization of Myristoleyl

Myristate. This can be

triggered by temperature

fluctuations, especially during

the cooling phase of

production, or by interactions

with other ingredients in the

formulation.

1. Optimize the cooling

process: Ensure a controlled

and steady cooling rate. Avoid

crash cooling. 2. Incorporate a

crystal inhibitor: Consider

adding a small percentage of a

branched-chain ester or a

polymer to interfere with crystal

lattice formation. 3. Pre-

disperse Myristoleyl Myristate:

Ensure it is fully melted and

homogeneously dispersed in

the oil phase before

emulsification. The oil phase

should be heated to a

temperature above the melting

point of Myristoleyl Myristate

(approximately 38-45°C).[1][7]

The product feels too waxy or

heavy on the skin.

Concentration of Myristoleyl

Myristate is too high. While it

provides a powdery feel, at

higher concentrations, its waxy

nature can become more

prominent.

1. Reduce the concentration:

Systematically decrease the

percentage of Myristoleyl

Myristate in increments (e.g.,

by 1-2%) and evaluate the

sensory impact. 2. Blend with

a lighter emollient: Combine

Myristoleyl Myristate with a low

viscosity, fast-spreading

emollient to lighten the overall

feel.
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The emulsion is unstable and

separates over time.

Insufficient emulsification or

interaction with other

ingredients. Myristoleyl

Myristate is a co-emulsifier, but

it may not be sufficient on its

own to stabilize the system.

1. Optimize the emulsifier

system: Ensure your primary

emulsifier is at an adequate

concentration and is

appropriate for the oil phase.

2. Increase homogenization

energy: Higher shear during

emulsification can lead to

smaller, more stable droplets.

3. Evaluate ingredient

compatibility: Check for any

potential interactions between

Myristoleyl Myristate and other

components in your

formulation.

The desired "powdery" after-

feel is not achieved.

The concentration of

Myristoleyl Myristate is too low

or is being masked by other

ingredients. The overall

formulation composition will

dictate the final sensory profile.

1. Increase the concentration:

Gradually increase the

percentage of Myristoleyl

Myristate within the

recommended range. 2.

Evaluate the impact of other

emollients: Other oils and

esters in your formulation will

influence the final skin feel.

Consider reducing the

concentration of heavier, more

occlusive ingredients.

Data Presentation
Table 1: Impact of Myristoleyl Myristate Concentration
on Sensory Attributes (Qualitative)
This table summarizes the expected sensory changes in a standard oil-in-water emulsion as

the concentration of Myristoleyl Myristate is varied. These are general trends and the final

sensory experience will be dependent on the complete formulation.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15551876?utm_src=pdf-body
https://www.benchchem.com/product/b15551876?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Concentration
of Myristoleyl
Myristate

Spreadability Absorbency Initial Feel
After-Feel (10
mins)

1-3% Good, easy glide Moderate
Lightweight,

smooth

Soft, slightly

powdery

3-5%
Very good,

enhanced slip
Moderate to slow

Creamy,

substantive

Distinctly

powdery, velvety

5-10%
Excellent, rich

glide
Slow Rich, cushioned

Powdery,

potentially waxy

Table 2: Physical and Chemical Properties of Myristoleyl
Myristate

Property Value

INCI Name Myristyl Myristate

CAS Number 3234-85-3

Appearance
White to yellowish waxy solid (flakes or

pastilles)

Melting Point Approximately 38-45°C

Solubility Soluble in oils, insoluble in water

Key Functions
Emollient, Texture Enhancer, Moisturizer, Co-

emulsifier, Opacifier

Experimental Protocols
Protocol for Sensory Panel Evaluation of Myristoleyl
Myristate Concentrations
Objective: To quantitatively assess the impact of varying concentrations of Myristoleyl
Myristate on the key sensory attributes of a cosmetic emulsion.
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Methodology:

Panelist Selection:

Recruit a panel of 10-15 trained sensory assessors.

Panelists should be familiar with the evaluation of topical products and the use of

standardized rating scales.

Sample Preparation:

Prepare three formulations of a simple oil-in-water cream with varying concentrations of

Myristoleyl Myristate: 2%, 5%, and 8%.

Ensure all other ingredients are kept at a constant concentration across all samples.

Label the samples with randomized three-digit codes.

Evaluation Procedure:

The evaluation will be conducted in a controlled environment with consistent temperature

and humidity.

Panelists will cleanse their forearms and allow them to air dry for 15 minutes.

A standardized amount (e.g., 0.5 mL) of each sample will be applied to a designated area

on the forearm.

Panelists will evaluate the sensory attributes at specific time points:

T=0 (During application): Spreadability, Initial Feel

T=2 minutes: Absorbency, Stickiness

T=10 minutes: Residue, Powdery Feel, Greasiness

Data Collection:
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Panelists will rate the intensity of each attribute on a 15-point numerical scale (where 0 =

not perceptible and 15 = very intense).

Data Analysis:

The mean scores for each attribute at each concentration will be calculated.

Statistical analysis (e.g., ANOVA) will be used to determine if there are significant

differences between the samples.

Mandatory Visualizations

Preparation Evaluation Analysis

Panelist Selection & Training Sample Preparation (2%, 5%, 8% Myristoleyl Myristate) Standardized Application Sensory Assessment (T=0, T=2, T=10 mins) Data Collection (15-point scale) Statistical Analysis (ANOVA)

Click to download full resolution via product page

Caption: Experimental workflow for sensory panel evaluation.

Troubleshooting Solutions

Product has a gritty texture

Potential Cause:
Crystallization of Myristoleyl Myristate

Optimize Cooling Rate

Process

Add Crystal Inhibitor

Formulation

Ensure Homogeneous Dispersion

Process
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Click to download full resolution via product page

Caption: Troubleshooting logic for gritty texture issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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